N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C16H16N2O4/c1-20-13-5-3-12(4-6-13)18-16(19)17-9-11-2-7-14-15(8-11)22-10-21-14/h2-8H,9-10H2,1H3,(H2,17,18,19)
• InChI Key: CATXMVJAAPAXKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea, also known as MDU-24, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of phenylmethylamines and has been shown to have significant effects on the central nervous system. In

Mechanism of Action

The exact mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI). This means that it increases the levels of serotonin in the brain by inhibiting its reuptake, which leads to an increase in mood and a decrease in anxiety and depression.
Biochemical and Physiological Effects
N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea has been shown to have significant effects on the central nervous system. It has been found to increase the levels of serotonin in the brain, which leads to an increase in mood and a decrease in anxiety and depression. N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea has also been shown to have neuroprotective effects, which makes it a potential treatment for neurodegenerative disorders such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea is its potential therapeutic applications. It has been shown to have significant effects on the central nervous system, particularly in the areas of mood regulation, anxiety, and depression. However, one of the limitations of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea is that its mechanism of action is not fully understood, which makes it difficult to develop targeted therapies.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea. One area of research could be the development of targeted therapies based on a better understanding of its mechanism of action. Another area of research could be the exploration of its potential as a treatment for other neurodegenerative disorders. Additionally, further research could be done to explore the potential side effects of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea and to develop strategies to minimize them. Overall, N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea has significant potential as a therapeutic agent, and further research is needed to fully understand its effects and develop targeted therapies.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with 4-methoxyphenylhydrazine, followed by the addition of urea and acetic acid. The resulting product is purified using column chromatography to obtain N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea in its pure form.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea has been the subject of numerous studies due to its potential therapeutic applications. It has been shown to have significant effects on the central nervous system, particularly in the areas of mood regulation, anxiety, and depression. N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea has also been studied for its potential as a treatment for Parkinson's disease and other neurodegenerative disorders.